2,4-dichloro-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 2,4-dichloro-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C21H20Cl2N2O2S/c1-3-5-18-19(13-6-9-15(10-7-13)27-4-2)24-21(28-18)25-20(26)16-11-8-14(22)12-17(16)23/h6-12H,3-5H2,1-2H3,(H,24,25,26)
• InChI Key: GQNRWLARQDMATN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(N=C(S1)NC(=O)C2=C(C=C(C=C2)Cl)Cl)C3=CC=C(C=C3)OCC
• Molecular Formula: C21H20Cl2N2O2S
• Molecular Weight: 435.4 g/mol

Description

2,4-dichloro-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]benzamide is a chemical compound that belongs to the class of thiazole derivatives. It is widely used in scientific research for its unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2,4-dichloro-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]benzamide involves the inhibition of the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the inflammatory response and the production of prostaglandins and leukotrienes. By inhibiting these enzymes, 2,4-dichloro-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]benzamide can reduce inflammation and prevent the growth of cancer cells.
Biochemical and Physiological Effects
2,4-dichloro-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]benzamide has been shown to have several biochemical and physiological effects. It can inhibit the production of prostaglandins and leukotrienes, which are involved in the inflammatory response. It can also induce apoptosis, or programmed cell death, in cancer cells. Additionally, it can inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,4-dichloro-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]benzamide in lab experiments is its unique biochemical and physiological effects. It can be used to study the mechanisms of inflammation and cancer growth. However, one of the limitations is that it can be toxic to cells at high concentrations, which can affect the results of experiments.

Future Directions

For research include the development of new drugs based on its chemical structure and the study of its effects on other diseases.

Synthesis Methods

The synthesis of 2,4-dichloro-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]benzamide involves the reaction of 4-(4-ethoxyphenyl)-5-propyl-2-thiocyanatothiazole with 2,4-dichlorobenzoyl chloride in the presence of triethylamine. The resulting product is purified using column chromatography to obtain the final product.

Scientific Research Applications

2,4-dichloro-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]benzamide is widely used in scientific research for its unique biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-cancer, and anti-tumor properties. It has also been used in the development of new drugs for various diseases.